N1-(3,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,4-dimethoxyphenyl)-N-(2-hydroxy-2-thiophen-2-ylethyl)oxamide
• InChI: InChI=1S/C16H18N2O5S/c1-22-12-6-5-10(8-13(12)23-2)18-16(21)15(20)17-9-11(19)14-4-3-7-24-14/h3-8,11,19H,9H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: MECVKHCVRIEXIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CS2)O)OC
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

N1-(3,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide, also known as DMTA-Ox, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research.

Scientific Research Applications

Mechanisms of Lignin Model Compound Acidolysis

Revisiting Acidolysis Mechanisms of Lignin

Research on dimeric non-phenolic β-O-4-type lignin model compounds, including those with methoxy and dimethoxy phenyl groups, elucidates the complex mechanisms involved in lignin acidolysis. Such studies highlight the significance of γ-hydroxymethyl groups and the hydride transfer mechanism in benzyl-cation-type intermediates, offering insights into the degradation and transformation pathways relevant to similar complex organic molecules (Yokoyama, 2015).

Carcinogen Metabolite Biomarkers

Human Urinary Carcinogen Metabolites as Biomarkers

Understanding the metabolism and biological impact of carcinogens, including the role of metabolites derived from various compounds, is crucial. Studies in this area provide a framework for investigating the metabolic transformations and potential toxicological effects of complex molecules, which may be analogous to research applications concerning "N1-(3,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide" (Hecht, 2002).

Environmental Fate of Surfactants

Alkylphenol Ethoxylates in the Environment

Investigating the degradation, environmental fate, and endocrine-disrupting potential of alkylphenol ethoxylates (APEs) sheds light on the ecological and health impacts of synthetic compounds. This research is pertinent to understanding the broader implications of structurally complex molecules on the environment and human health (Ying, Williams, & Kookana, 2002).

Therapeutic Targets for Oxaluria

Stiripentol and Oxalate Reduction

The identification of therapeutic targets, such as lactate dehydrogenase for reducing oxaluria, demonstrates the potential medical applications of understanding and manipulating the biochemical pathways of complex molecules. Such insights are valuable for developing treatments for metabolic disorders and could be relevant to research involving "this compound" (Letavernier & Daudon, 2020).

Chemistry and Coordination of Thioureas

Thioureas in Coordination Chemistry

The exploration of 1-(acyl/aroyl)-3-(substituted) thioureas in coordination chemistry, including their biological properties and applications, provides a basis for understanding the multifaceted roles that similar complex molecules can play in scientific research. This area of study is integral for the development of novel materials, pharmaceuticals, and catalysts (Saeed, Flörke, & Erben, 2014).